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For Research Use Only. Not for use in diagnostic procedures.

Introduction

Triredisol is a novel, investigational radiopharmaceutical designed for non-invasive molecular
imaging of the thioredoxin (Trx) system activity. Comprising a thioredoxin reductase (TrxR)
inhibitor conjugated to a positron-emitting radionuclide, Triredisol enables the quantitative
visualization of TrxR expression levels in vivo using Positron Emission Tomography (PET). The
thioredoxin system plays a critical role in cancer progression, metastasis, and resistance to
therapy by regulating cellular redox balance and promoting cell survival.[1] Elevated levels of
TrxR are a hallmark of many aggressive cancers, making it a compelling target for both
therapeutic intervention and diagnostic imaging.

These application notes provide an overview of Triredisol, its mechanism of action, and
detailed protocols for its use in preclinical cancer models.

Mechanism of Action
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Triredisol is a targeted radiotracer that selectively binds to the active site of thioredoxin
reductase. The radionuclide component allows for the detection and quantification of Triredisol
accumulation in tissues using PET imaging. The intensity of the PET signal is directly
proportional to the concentration of TrxR, providing a quantitative measure of target
engagement. This enables researchers to assess tumor proliferation, response to therapy, and
drug resistance mechanisms in a non-invasive manner.
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Figure 1. Mechanism of Action of Triredisol.
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Quantitative Data

The following tables summarize the key performance characteristics of Triredisol determined
in preclinical studies.

Table 1: In Vitro Binding Affinity of Triredisol

Cell Line TrxR Expression IC50 (nM)
A549 (Lung Cancer) High 15.2+2.1
MCF-7 (Breast Cancer) Moderate 458 +5.6
PC-3 (Prostate Cancer) High 125+1.8

| HEK293 (Normal Kidney) | Low | > 1000 |

Table 2: In Vivo Tumor Uptake in Xenograft Models (Percent Injected Dose per Gram, %ID/g at
1h post-injection)

Tumor-to-Muscle

Xenograft Model Tumor (%IDI/g) Muscle (%IDI/g) .
Ratio

A549 42+0.5 0.5+0.1 8.4

PC-3 4.8 +0.7 0.6+0.1 8.0

| MCF-7 [ 2.1+ 0.3 | 0.4 +0.05 | 5.3 |

Experimental Protocols
In Vitro Cell Binding Assay

This protocol describes a competitive binding assay to determine the affinity of Triredisol for
TrxR in cultured cells.

Materials:

e Cancer cell lines (e.g., A549, PC-3)
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Cell culture medium and supplements

Triredisol

Non-radiolabeled TrxR inhibitor (for competition)

Phosphate-buffered saline (PBS)

Gamma counter

Protocol:

e Culture cells to 80-90% confluency in 24-well plates.

e Wash cells twice with cold PBS.

e Add increasing concentrations of non-radiolabeled TrxR inhibitor to the wells.
e Add a constant concentration of Triredisol (e.g., 1 nM) to all wells.

e Incubate for 1 hour at 37°C.

e Wash cells three times with cold PBS to remove unbound tracer.

e Lyse the cells and measure the radioactivity in a gamma counter.

» Calculate the IC50 value by plotting the percentage of specific binding against the
concentration of the competitor.

In Vivo PET Imaging of Tumor-Bearing Mice

This protocol outlines the procedure for performing PET imaging with Triredisol in a xenograft
mouse model.
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Experimental Workflow

Administer Triredisol Allow for Tracer Uptake Anesthetize Animal Perform PET/CT Scan Image Reconstruction
(IV Injection) (e.g., 1 hour) and Data Analysis
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Figure 2. Workflow for In Vivo PET Imaging.

Materials:

Tumor-bearing immunodeficient mice

Triredisol (sterile solution)

Anesthetic (e.qg., isoflurane)

PET/CT scanner

Saline

Protocol:

o Fast mice for 4-6 hours before imaging.

» Anesthetize the mouse and place it on the scanner bed.

e Administer 3.7-7.4 MBq (100-200 pCi) of Triredisol via intravenous tail vein injection.
¢ Allow for a 1-hour uptake period. The mouse can be conscious during this time.

o Anesthetize the mouse again and position it in the PET/CT scanner.

e Perform a CT scan for anatomical reference, followed by a 10-20 minute PET scan.

» Reconstruct the images and perform quantitative analysis by drawing regions of interest
(ROIs) over the tumor and other organs.

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b1683672/docs?utm_src=pdf-body-img#application-notes-and-protocols-triredisol-in-molecular-imaging
https://www.benchchem.com/product/b1683672/docs?utm_src=pdf-body#application-notes-and-protocols-triredisol-in-molecular-imaging
https://www.benchchem.com/product/b1683672/docs?utm_src=pdf-body#application-notes-and-protocols-triredisol-in-molecular-imaging
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683672?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Applicat?qn

Check Availability & Pricing

e Calculate the tracer uptake in %ID/g.

Logical Relationships in Diaghostic Workflow

The application of Triredisol in a research setting for diagnostic development follows a logical
progression from identifying a clinical need to validating the imaging agent.

Unmet Need:
Non-invasive measure of
TrxR activity in tumors

Hypothesis:
Triredisol PET can quantify
TrxR expressmn

Biodistribution Studies:

Tracer uptake in organs

Dosimetry Calculations:
Radiation safety assessment
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Figure 3. Diagnostic Development Workflow.

Troubleshooting
Issue Possible Cause Solution
] ] ) Verify the purity of Triredisol
Low Tumor Uptake Poor radiochemical purity.

before injection.

o Confirm TrxR expression levels
Low TrxR expression in the o ) ]
using immunohistochemistry or
tumor model.
western blot.

] ) Inefficient clearance of the Increase the uptake period to
High Background Signal
tracer. allow for better clearance.

Perform blocking studies with a
Non-specific binding. non-radiolabeled TrxR
inhibitor.

For further technical support, please contact our scientific support team.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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